Cas no 1797285-08-5 (N-{[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl}-2,5-dimethylfuran-3-carboxamide)

• Product Name: N-{[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl}-2,5-dimethylfuran-3-carboxamide
• CAS No: 1797285-08-5
• MF: C₁₉H₂₂N₄O₂
• MW: 338.403584003448
• CID: 5405966
• Update Time: 2025-05-25

N-{[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl}-2,5-dimethylfuran-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[[1-(3-Cyano-2-pyridinyl)-4-piperidinyl]methyl]-2,5-dimethyl-3-furancarboxamide
• N-{[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl}-2,5-dimethylfuran-3-carboxamide

• Inchi： 1S/C19H22N4O2/c1-13-10-17(14(2)25-13)19(24)22-12-15-5-8-23(9-6-15)18-16(11-20)4-3-7-21-18/h3-4,7,10,15H,5-6,8-9,12H2,1-2H3,(H,22,24)
• InChI Key： TZBVTBRXRUBADW-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C(NCC2CCN(C3=NC=CC=C3C#N)CC2)=O)=C1C

Experimental Properties

• Density: 1.23±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 527.3±50.0 °C(Predicted)
• pka: 14.91±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furan-3-carboxylic acid and derivatives

Additional information on N-{[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl}-2,5-dimethylfuran-3-carboxamide

N-{[1-(3-Cyanopyridin-2-yl)piperidin-4-yl]methyl}-2,5-dimethylfuran-3-carboxamide: A Comprehensive Overview

The compound with CAS No. 1797285-08-5, named N-{[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl}-2,5-dimethylfuran-3-carboxamide, is a complex organic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound is characterized by its unique structure, which incorporates a piperidine ring, a cyanopyridine moiety, and a furan carboxamide group. These structural elements contribute to its potential biological activity and pharmacological properties.

Recent studies have highlighted the importance of heterocyclic compounds like this one in the development of novel therapeutic agents. The piperidine ring, a six-membered saturated ring with one nitrogen atom, is a common structural motif in many bioactive molecules. Its presence in this compound suggests potential interactions with various biological targets, such as enzymes or receptors. The cyanopyridine moiety, on the other hand, adds electron-withdrawing properties to the molecule, which can enhance its stability and reactivity in biological systems.

The furan carboxamide group is another critical component of this compound's structure. Furan rings are known for their aromaticity and ability to participate in hydrogen bonding, which can significantly influence the molecule's solubility and bioavailability. The carboxamide group further enhances the molecule's ability to form hydrogen bonds, potentially improving its interaction with target proteins.

Recent research has focused on the synthesis and characterization of this compound. One study reported a novel synthetic route involving a multi-step process that includes nucleophilic substitution and coupling reactions. This approach not only simplifies the synthesis but also improves the overall yield and purity of the compound. The use of microwave-assisted synthesis has also been explored, demonstrating its potential for accelerating the production of this compound while maintaining its structural integrity.

Biological evaluations of N-{[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl}-2,5-dimethylfuran-3-carboxamide have revealed promising results in various assays. For instance, preliminary in vitro studies indicate that this compound exhibits moderate inhibitory activity against certain kinases, making it a potential candidate for anti-cancer drug development. Additionally, its ability to modulate ion channels has been investigated, suggesting its potential application in treating neurological disorders.

The CAS No. 1797285-08-5 designation underscores the importance of accurate chemical identification in scientific research. Proper registration ensures that this compound can be easily referenced in academic literature and regulatory filings. As more studies are conducted on this compound, it is anticipated that its full therapeutic potential will be better understood.

In conclusion, N-{[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl}-2,5-dimethylfuran-3-carboxamide represents an exciting advancement in medicinal chemistry. Its unique structure and promising biological activity position it as a valuable tool for further research into novel therapeutic agents. As scientific understanding of this compound continues to grow, it is likely to play an increasingly important role in the development of innovative treatments for various diseases.